N-1,3-benzodioxol-5-yl-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C15H15NO5S/c1-10-7-12(4-6-13(10)19-2)22(17,18)16-11-3-5-14-15(8-11)21-9-20-14/h3-8,16H,9H2,1-2H3
• InChI Key: WEGONMKAUZEYAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCO3)OC
• Molecular Formula: C15H15NO5S
• Molecular Weight: 321.3 g/mol

Description

N-1,3-benzodioxol-5-yl-4-methoxy-3-methylbenzenesulfonamide, commonly known as MDMA, is a psychoactive drug that has gained popularity in recent years. MDMA is a synthetic compound that belongs to the amphetamine class of drugs. It is commonly known as ecstasy, molly or simply as "E." MDMA is a popular recreational drug that is known for its euphoric effects. However, MDMA has also been studied for its potential therapeutic uses.

Mechanism of Action

MDMA works by increasing the levels of serotonin, dopamine, and norepinephrine in the brain. Serotonin is a neurotransmitter that plays a key role in regulating mood, appetite, and sleep. Dopamine is a neurotransmitter that is involved in the reward system of the brain. Norepinephrine is a neurotransmitter that is involved in the "fight or flight" response.
Biochemical and Physiological Effects:
MDMA has several biochemical and physiological effects. It increases heart rate, blood pressure, and body temperature. It also causes the release of hormones such as cortisol and prolactin. MDMA can also cause dehydration and electrolyte imbalances.

Advantages and Limitations for Lab Experiments

MDMA has several advantages for lab experiments. It is a potent psychoactive drug that can be used to study the effects of serotonin, dopamine, and norepinephrine on the brain. However, the use of MDMA in lab experiments is limited by ethical concerns and the potential for abuse.

Future Directions

There are several future directions for the study of MDMA. One area of research is the potential use of MDMA in the treatment of other mental health conditions, such as depression and addiction. Another area of research is the development of safer and more effective MDMA analogs. Finally, there is a need for more research on the long-term effects of MDMA use.

Synthesis Methods

MDMA is synthesized from safrole, which is a natural compound found in the oils of sassafras trees. The synthesis of MDMA involves several steps, including the conversion of safrole to isosafrole, which is then converted to MDP2P. MDP2P is then converted to MDMA through a process called reductive amination.

Scientific Research Applications

MDMA has been studied for its potential therapeutic uses, particularly in the treatment of post-traumatic stress disorder (PTSD). Several studies have shown that MDMA-assisted psychotherapy can be effective in reducing symptoms of PTSD. MDMA has also been studied for its potential use in the treatment of anxiety, depression, and addiction.